Cas no 1804947-26-9 (2-Hydroxy-3-methoxyisonicotinonitrile)

• Product Name: 2-Hydroxy-3-methoxyisonicotinonitrile
• CAS No: 1804947-26-9
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 4903878
• Update Time: 2025-05-20

2-Hydroxy-3-methoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methoxyisonicotinonitrile

• Inchi： 1S/C7H6N2O2/c1-11-6-5(4-8)2-3-9-7(6)10/h2-3H,1H3,(H,9,10)
• InChI Key： LIEYTTWLNRGEGV-UHFFFAOYSA-N
• SMILES： O(C)C1C(NC=CC=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: -0.2
• Topological Polar Surface Area: 62.1

Additional information on 2-Hydroxy-3-methoxyisonicotinonitrile

Recent Advances in the Study of 2-Hydroxy-3-methoxyisonicotinonitrile (CAS: 1804947-26-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Hydroxy-3-methoxyisonicotinonitrile (CAS: 1804947-26-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic nitrile derivative has shown promising potential in various applications, including medicinal chemistry and drug discovery. Recent studies have focused on its synthetic routes, physicochemical properties, and biological activities, positioning it as a valuable scaffold for further development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 2-Hydroxy-3-methoxyisonicotinonitrile, demonstrating improved yields through a novel palladium-catalyzed cyanation approach. The researchers reported achieving 85% yield under optimized conditions, with excellent purity (>98%) as confirmed by HPLC and NMR analysis. This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for pharmaceutical applications.

In terms of biological activity, recent in vitro studies have revealed that 2-Hydroxy-3-methoxyisonicotinonitrile exhibits moderate inhibitory effects against several kinase targets, particularly showing promise in modulating JAK-STAT signaling pathways. A 2024 preclinical study demonstrated its potential as a lead compound for inflammatory disorders, with IC50 values in the low micromolar range against key inflammatory mediators. These findings suggest its possible application in developing novel anti-inflammatory agents.

The compound's unique chemical structure has also attracted attention in materials science applications. A recent investigation published in ACS Applied Materials & Interfaces (2024) explored its use as a building block for organic electronic materials, demonstrating favorable charge transport properties when incorporated into π-conjugated systems. This dual potential in both pharmaceutical and materials science applications makes 2-Hydroxy-3-methoxyisonicotinonitrile a particularly versatile chemical entity.

From a drug development perspective, pharmacokinetic studies conducted in 2023 revealed that 2-Hydroxy-3-methoxyisonicotinonitrile possesses favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. However, challenges remain in improving its aqueous solubility, which currently limits its oral bioavailability. Several research groups are actively working on prodrug strategies and formulation approaches to address this limitation.

Recent computational studies have provided insights into the molecular interactions of 2-Hydroxy-3-methoxyisonicotinonitrile with biological targets. Molecular docking simulations suggest that the hydroxyl and methoxy groups play crucial roles in hydrogen bonding interactions, while the nitrile group contributes to binding affinity through dipole interactions. These findings are guiding the design of more potent analogs through structure-activity relationship (SAR) studies.

Looking forward, the compound's potential as a versatile intermediate in organic synthesis continues to be explored. Recent reports highlight its utility in constructing more complex heterocyclic systems, particularly in the synthesis of potential anticancer agents. The unique substitution pattern of 2-Hydroxy-3-methoxyisonicotinonitrile offers multiple sites for further chemical modification, making it a valuable starting material for medicinal chemistry programs.

In conclusion, 2-Hydroxy-3-methoxyisonicotinonitrile (CAS: 1804947-26-9) represents an increasingly important compound in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and application development underscore its potential across multiple domains. As research continues, this molecule may serve as a key building block for the development of novel therapeutic agents and functional materials in the coming years.